Cas no 1268816-55-2 (1-bromo-2-chloro-5-methyl-4-nitro-benzene)

• Product Name: 1-bromo-2-chloro-5-methyl-4-nitro-benzene
• CAS No: 1268816-55-2
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD08059081
• CID: 3164282
• PubChem ID: 68054869
• Update Time: 2025-04-21

1-bromo-2-chloro-5-methyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-5-methyl-4-nitrobenzene
• 1-bromo-2-chloro-5-methyl-4-nitro-benzene
• SY024743
• SCHEMBL10179453
• AS-52529
• 1268816-55-2
• PB40212
• MFCD08059081
• TZHVMSQOHKXEFX-UHFFFAOYSA-N
• Benzene, 1-bromo-2-chloro-5-methyl-4-nitro-
• CS-0052593
• EN300-105523
• P15296
• 5-Bromo-4-chloro-2-nitrotoluene
• AKOS027338393
• TAC81655

• MDL： MFCD08059081
• Inchi： 1S/C7H5BrClNO2/c1-4-2-5(8)6(9)3-7(4)10(11)12/h2-3H,1H3
• InChI Key： TZHVMSQOHKXEFX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C)C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų